molecular formula C11H13ClN2 B8467095 1-Isopropyl-2-chloromethylbenzimidazole

1-Isopropyl-2-chloromethylbenzimidazole

Cat. No. B8467095
M. Wt: 208.69 g/mol
InChI Key: LQVYWZFMFVGMMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Isopropyl-2-chloromethylbenzimidazole is a useful research compound. Its molecular formula is C11H13ClN2 and its molecular weight is 208.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Isopropyl-2-chloromethylbenzimidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Isopropyl-2-chloromethylbenzimidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Isopropyl-2-chloromethylbenzimidazole

Molecular Formula

C11H13ClN2

Molecular Weight

208.69 g/mol

IUPAC Name

2-(chloromethyl)-1-propan-2-ylbenzimidazole

InChI

InChI=1S/C11H13ClN2/c1-8(2)14-10-6-4-3-5-9(10)13-11(14)7-12/h3-6,8H,7H2,1-2H3

InChI Key

LQVYWZFMFVGMMO-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C2=CC=CC=C2N=C1CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The title compound was prepared in accordance with the general method of Example 191(C), from N1-isopropylbenzene-1,2-diamine (3.88 g, 25.82 mmol) and 2-chloroacetic acid (3.70 g, 39 mmol). The crude residue was purified over silicagel chromatography (prepacked 85 g silicagel column, Cyclohexane/AcOEt: 70/30 as eluent) to afford 2.05 g of 2-(chloromethyl)-1-isopropyl-1H-benzo[d]imidazole (Yield: 38%) as a light brown oil.
Quantity
3.88 g
Type
reactant
Reaction Step One
Quantity
3.7 g
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

N-isopropyl-o-phenylenediamine (2.8 g, 18.6 mmol), which is a known compound, was reacted with monochloroacetic acid (2.64 g, 28 mmol) in hydrochloric acid. The reaction mixture was made to weak by alkaline alkali with aqueous ammonia and the obtained oily material was refined in a usual manner to give the title intermediate (2.5 g, 12 mmol).
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
2.64 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three

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